6-(4-fluorophenyl)-3-(2-(3-methylpiperidin-1-yl)-2-oxoethyl)pyrimidin-4(3H)-one

• IUPAC Name: 6-(4-fluorophenyl)-3-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]pyrimidin-4-one
• InChI: InChI=1S/C18H20FN3O2/c1-13-3-2-8-21(10-13)18(24)11-22-12-20-16(9-17(22)23)14-4-6-15(19)7-5-14/h4-7,9,12-13H,2-3,8,10-11H2,1H3
• InChI Key: ONTMFLQHMUCFJN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O2
• Molecular Weight: 329.4 g/mol

Description

6-(4-fluorophenyl)-3-(2-(3-methylpiperidin-1-yl)-2-oxoethyl)pyrimidin-4(3H)-one is a chemical compound that belongs to the class of pyrimidinones. It is also known as FLX-787 or BIA 28-6156. This compound has been the subject of extensive research in recent years due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Derivative Applications

Researchers have synthesized various derivatives of pyrimidine, exploring their potential in medicinal chemistry. For example, the synthesis of trifluoromethylated analogues of 4,5‐dihydroorotic acid from 4-(trifluoromethyl)pyrimidin-2(1H)-ones has been explored, indicating the utility of pyrimidine derivatives in developing new chemical entities with potential biological activities (Sukach et al., 2015). Furthermore, novel 4-(4-fluoro-3-methylphenyl)-6-(substituted aryl)-1,6-dihydropyrimidin-2-ol derivatives have been synthesized and evaluated for their analgesic and anti-inflammatory activities, showcasing the therapeutic potential of pyrimidine derivatives (Muralidharan et al., 2019).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of fluorobenzamides containing thiazole and thiazolidine have been investigated, with some derivatives showing promising results against various bacterial and fungal strains. This research demonstrates the compound's relevance in developing new antimicrobial agents (Desai et al., 2013). Additionally, phenyl (6-(2-fluoro-4-nitrophenoxy)pyrimidin-4-yl)carbamate, an intermediate in antitumor drugs, highlights the compound's significance in cancer research (Gan et al., 2021).

Pesticidal and Cognitive Impairment Treatment

Pesticidal activities of certain pyrimidine derivatives against mosquito larvae and phytopathogenic fungi have been documented, suggesting their use in agricultural applications (Choi et al., 2015). Furthermore, research into phosphodiesterase 1 (PDE1) inhibitors has led to the identification of a clinical candidate for treating cognitive deficits associated with schizophrenia and Alzheimer's disease, indicating the compound's potential in neuropsychiatric disease management (Li et al., 2016).